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Compound of Interest

Compound Name: 1-Chloro-4-methoxybutane

Cat. No.: B125409

This document provides core technical data on 1-Chloro-4-methoxybutane, a chemical
compound relevant to various research and development applications. The information is
presented for researchers, scientists, and drug development professionals.

Physicochemical Properties

The fundamental molecular properties of 1-Chloro-4-methoxybutane are summarized below.
These values are essential for stoichiometric calculations, analytical characterization, and
experimental design.

Property Value

Molecular Formula CsHu1CIO[1][2][31[4]
Molecular Weight 122.59 g/mol [1][2][4][5]
Exact Mass 122.049843 u[4][6]

Molecular Structure

The structural formula of a molecule dictates its chemical behavior and interactions. 1-Chloro-
4-methoxybutane consists of a four-carbon butane chain with a chlorine atom at one terminus
(position 1) and a methoxy group at the other (position 4).

Caption: Atomic connectivity in 1-Chloro-4-methoxybutane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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